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Compound of Interest

Compound Name: 25I-NBOMe

Cat. No.: B1664066

General Information on 25I-NBOMe

Chemical Class and Analogs: 251-NBOMe belongs to the 2C family of phenethylamines. The
"NBOMe" designation refers to the N-(2-methoxybenzyl) substitution on the amine, which
significantly increases its potency compared to its parent compound, 2C-I. It is part of a larger
group of N-benzylphenethylamines that have been studied for their effects on the serotonergic
system.

Mechanism of Action: 251-NBOMe is a potent full agonist of the serotonin 5-HT2A receptor. Its
high affinity for this receptor is believed to be the primary driver of its psychoactive effects.
Understanding the interaction between N-benzylphenethylamines and the 5-HT2A receptor is a
subject of ongoing research, particularly in the context of developing therapeutic agents or
understanding the neurobiology of perception and consciousness.

Historical and Research Context: The compound was first synthesized in the early 2000s by
chemist Ralf Heim at the Free University of Berlin as part of his PhD research. It was
developed as a tool for mapping the distribution of 5-HT2A receptors in the brain using positron
emission tomography (PET) imaging. Its high potency and specificity made it a valuable
radioligand for this purpose.

Public Health and Safety: It is critical for any researcher to be aware of the significant health
risks associated with 251-NBOMe, which have been documented in numerous case reports and
public health alerts. Due to its high potency and steep dose-response curve, the risk of
overdose is high. Adverse effects can be severe and life-threatening, including:
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o Cardiovascular: Tachycardia, hypertension, vasoconstriction, and cardiac arrest.
* Neurological: Seizures, confusion, agitation, hallucinations, and paranoia.
o Other: Hyperthermia, rhabdomyolysis, and kidney failure.

The unpredictable nature of its effects and the potential for severe toxicity make handling this
compound extremely hazardous outside of a controlled, professional laboratory setting with
appropriate safety protocols and personal protective equipment (PPE). Its legal status is also
important to note; 251-NBOMe is a controlled substance in many countries, and its handling is
subject to strict regulations.

For legitimate research purposes, it is essential to adhere to all institutional, national, and
international regulations regarding the acquisition, handling, and study of controlled
substances.

 To cite this document: BenchChem. [synthesis protocols for 25I-NBOMe for research
purposes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664066#synthesis-protocols-for-25i-nbome-for-
research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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